Cas no 30797-06-9 (Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-)

Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl- structure
30797-06-9 structure
Product Name:Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
CAS No:30797-06-9
MF:C19H20N4O
MW:320.388303756714
CID:317864
PubChem ID:9554540
Update Time:2025-04-19

Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
    • 4-Hydroxybutanoic acid 2-(1-methylethyl)hydrazide
    • AC1L56OA
    • Butanoic acid, 4-hydroxy-, 2-(1-methylethyl)hydrazide
    • Butyric acid, 4-hydroxy-, 2-isopropylhydrazide
    • LS-46327
    • N-(4-Hydroxy-butyryl)-N'-isopropyl-hydrazin
    • N'-(4-hydroxymethyl-2,5-diphenyl-2H-pyrazol-3-yl)-N,N-dimethyl-formamidine
    • PC 614
    • NSC-153517
    • NSC153517
    • 30797-06-9
    • Inchi: 1S/C19H20N4O/c1-22(2)14-20-19-17(13-24)18(15-9-5-3-6-10-15)21-23(19)16-11-7-4-8-12-16/h3-12,14,24H,13H2,1-2H3/b20-14+
    • InChI Key: LRAVNLMEPICHJE-XSFVSMFZSA-N
    • SMILES: OCC1=C(/N=C/N(C)C)N(C2C=CC=CC=2)N=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 320.16371127g/mol
  • Monoisotopic Mass: 320.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 53.6Ų
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